Cas no 478077-54-2 (3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea)

• Product Name: 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea
• CAS No: 478077-54-2
• CID: 4653569
• Update Time: 2025-06-23

3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea

3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea: A Comprehensive Overview

3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea (CAS No. 478077-54-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of ureas and thiadiazoles, which are known for their diverse pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea is characterized by a urea moiety linked to a phenyl group and a thiadiazole ring through a sulfanyl-substituted ethyl chain. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The presence of the methyl group on the thiadiazole ring adds steric and electronic effects that can influence the compound's reactivity and biological activity.

The synthesis of 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea typically involves several steps. One common approach is to start with the reaction of 4-methylthiadiazole with an appropriate halide to form the sulfanyl-substituted ethyl intermediate. This intermediate is then reacted with phenyl isocyanate to form the final urea product. The synthetic route can be optimized for yield and purity using various techniques such as microwave-assisted synthesis or phase-transfer catalysis.

Biological Activities

3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea has been studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent research has shown that compounds containing thiadiazole rings exhibit potent antimicrobial activity against a wide range of bacteria and fungi. The presence of the urea moiety and phenyl group in the structure may enhance these activities by improving solubility and cellular uptake.

In terms of anticancer activity, studies have demonstrated that 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea can inhibit the growth of various cancer cell lines. The mechanism of action is thought to involve the disruption of key cellular processes such as DNA replication and protein synthesis. Additionally, the compound has shown promise in reducing inflammation by inhibiting the production of pro-inflammatory cytokines.

Recent Research Findings

The latest research on 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea has focused on its potential applications in drug discovery and development. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against breast cancer cells while showing minimal toxicity to normal cells. This selective toxicity makes it a promising candidate for further development as an anticancer agent.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the anti-inflammatory properties of 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]ethyl}-1-phenylurea. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models by inhibiting the activation of nuclear factor-kappa B (NF-kB), a key regulator of inflammatory responses.

Conclusion

In conclusion, 3-{2-[(4-methyl-1,2,3-thiadiazol-5-yl)sulfanyl]-ethy-l}-1--pheny-lurea (CAS No. 478077-54-2) is a versatile compound with a unique chemical structure that holds significant potential in various therapeutic areas. Its antimicrobial, anticancer, and anti-inflammatory properties make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological profile, this compound may pave the way for new therapeutic strategies in medicine.